![molecular formula C21H21N3O3S B2501813 Phenyl 4-((benzo[d]thiazole-2-carboxamido)methyl)piperidine-1-carboxylate CAS No. 1234945-85-7](/img/structure/B2501813.png)
Phenyl 4-((benzo[d]thiazole-2-carboxamido)methyl)piperidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Phenyl 4-((benzo[d]thiazole-2-carboxamido)methyl)piperidine-1-carboxylate, also known as BTCP, is a chemical compound that has garnered significant interest in scientific research. It is a synthetic compound that belongs to the family of piperidine derivatives and has been studied for its potential in various biochemical and physiological applications.
Scientific Research Applications
Mycobacterium tuberculosis GyrB Inhibitors
A series of thiazole-aminopiperidine hybrid analogues, including compounds structurally related to the query, have been designed and synthesized as novel inhibitors of Mycobacterium tuberculosis GyrB. These compounds show promising activity against Mycobacterium smegmatis GyrB ATPase and Mycobacterium tuberculosis DNA gyrase, highlighting their potential as antituberculosis agents (Jeankumar et al., 2013).
Orexin Receptor Antagonists
N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide, a novel orexin receptor antagonist, has been studied for its potential in treating insomnia. The disposition of this compound in humans was characterized, providing insights into its metabolic stability and elimination pathways, critical for drug development (Renzulli et al., 2011).
Synthetic Methodologies
Research into synthetic methodologies has led to the development of novel compounds with potential biological activities. For instance, the synthesis of tetrahydrobenzo[b]thiophene derivatives under microwave irradiation showcases innovative approaches to creating structurally complex molecules that could have various scientific applications (Abdalha et al., 2011).
Anti-acetylcholinesterase Activity
Compounds structurally related to the query have been synthesized and evaluated for their anti-acetylcholinesterase activity, indicating potential applications in treating neurodegenerative diseases like Alzheimer's (Sugimoto et al., 1990).
Antibacterial Study
N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide have been synthesized and shown moderate to significant antibacterial activity, underscoring the potential of similar compounds in addressing bacterial infections (Khalid et al., 2016).
Mechanism of Action
Target of Action
The primary target of Phenyl 4-((benzo[d]thiazole-2-carboxamido)methyl)piperidine-1-carboxylate is related to the benzothiazole structure, which has been found to have potent activity against M. tuberculosis
Mode of Action
Benzothiazole derivatives have been found to inhibit the growth ofM. tuberculosis, suggesting that this compound may interact with its target to disrupt essential biological processes within the bacterium .
Biochemical Pathways
Given its potential anti-tubercular activity, it may interfere with the metabolic or replication pathways ofM. tuberculosis .
Result of Action
Given its potential anti-tubercular activity, it may result in the inhibition of growth or death ofM. tuberculosis .
properties
IUPAC Name |
phenyl 4-[(1,3-benzothiazole-2-carbonylamino)methyl]piperidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O3S/c25-19(20-23-17-8-4-5-9-18(17)28-20)22-14-15-10-12-24(13-11-15)21(26)27-16-6-2-1-3-7-16/h1-9,15H,10-14H2,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWBAOTIKPFCCJM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)C2=NC3=CC=CC=C3S2)C(=O)OC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.